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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

the ADP-Glo™ luminescence-based assay platform in high-throughput screening (HTS) to

identify and characterize modulators of ADP-producing enzymes. The ADP-Glo™ assay is a

robust and versatile tool applicable to a wide range of enzymes, including protein kinases, lipid

kinases, and ATPases, making it an invaluable technology in drug discovery.

Introduction to the ADP-Glo™ Assay
The ADP-Glo™ Kinase Assay is a luminescent adenosine diphosphate (ADP) detection assay

designed for universal, homogeneous, high-throughput screening of enzymes that produce

ADP.[1][2] Kinases, a large and diverse group of enzymes central to cellular signaling, are

prominent drug targets due to their role in various diseases.[3] The ADP-Glo™ assay quantifies

enzyme activity by measuring the amount of ADP produced during an enzymatic reaction.[1][2]

[3] This method is highly sensitive, adaptable to a broad spectrum of kinases and ATPases,

and demonstrates excellent suitability for HTS, routinely achieving Z'-factor values greater than

0.7.[4][5]
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The assay's principle is based on a two-step process. First, upon completion of the primary

enzyme reaction, the ADP-Glo™ Reagent is added to terminate the reaction and deplete any

remaining ATP. In the second step, the Kinase Detection Reagent is added to convert the ADP

produced into ATP. This newly synthesized ATP is then quantified through a luciferase/luciferin

reaction, generating a luminescent signal that is directly proportional to the initial amount of

ADP.[1][2][6][7][8]

A key advantage of the ADP-Glo™ assay is its high dynamic range and strong signal at low

ATP to ADP conversion rates, which makes it particularly well-suited for screening low-activity

kinases, such as growth factor receptor tyrosine kinases.[5][9] The stable luminescent signal

allows for batch plate processing, eliminating the need for precisely timed incubations and

making it amenable to automated HTS workflows.[4]

Assay Principle and Workflow
The ADP-Glo™ assay technology provides a universal platform for monitoring the activity of

any ADP-generating enzyme. The core of the assay is the conversion of the reaction product,

ADP, into a quantifiable light signal.

Signaling Pathway
The enzymatic reaction and subsequent detection steps can be visualized as a clear signaling

pathway. An ADP-producing enzyme (e.g., a kinase) catalyzes the transfer of a phosphate

group from ATP to a substrate, resulting in a phosphorylated substrate and ADP. The ADP-

Glo™ assay then converts this ADP into a luminescent signal.
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Figure 1: Principle of the ADP-Glo™ Assay.

Experimental Workflow
A typical experimental workflow for a kinase inhibition assay using the ADP-Glo™ platform in a

high-throughput screening format is illustrated below. This workflow is designed for efficiency

and is readily adaptable to robotic liquid handling systems.
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Figure 2: High-Throughput Screening Workflow.
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Quantitative Data and Performance Metrics
The ADP-Glo™ assay is characterized by its broad dynamic range and high sensitivity, allowing

for the detection of ADP across a wide range of concentrations.

ATP/ADP Standard Curves
To accurately quantify the amount of ADP produced in an enzymatic reaction, it is essential to

generate a standard curve. This is typically done by creating a series of ATP and ADP mixtures

with a constant total nucleotide concentration, representing different percentages of ATP to

ADP conversion.

Total Nucleotide Concentration ADP Concentration Range

1 mM 0 µM to 1000 µM

100 µM 0 µM to 100 µM

10 µM 0 µM to 10 µM

1 µM 0 µM to 1 µM

Table 1: Representative ATP/ADP Standard

Curve Concentrations.[10]

Assay Performance (Z'-Factor)
The Z'-factor is a statistical parameter used to evaluate the quality of a high-throughput

screening assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay. The ADP-Glo™

assay consistently yields high Z'-factor values, demonstrating its robustness for HTS.
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ATP to ADP Conversion
Z'-Factor (10 µM ATP +
ADP)

Z'-Factor (500 µM ATP +
ADP)

1% 0.76 0.65

5% 0.82 Not Reported

Table 2: Z'-Factor Values at

Different ATP to ADP

Conversion Percentages.[4]

Experimental Protocols
The following are detailed protocols for performing high-throughput screening assays using the

ADP-Glo™ platform for various enzyme classes. These protocols are designed for a 384-well

plate format but can be adapted for other plate densities.

Protocol for Protein Kinase Inhibition Assay
This protocol outlines the steps for screening small molecule inhibitors against a purified

protein kinase.

Materials:

Purified Kinase and its specific Substrate

Ultra-Pure ATP

Test Compounds

Kinase Reaction Buffer (e.g., 40mM Tris pH 7.5, 20mM MgCl₂, 0.1mg/ml BSA)

ADP-Glo™ Reagent

Kinase Detection Reagent

White, opaque 384-well plates

Multichannel pipettes or automated liquid handler
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Plate-reading luminometer

Procedure:

Reagent Preparation:

Prepare a 2X solution of the kinase and its substrate in kinase buffer. The optimal kinase

concentration should be predetermined to achieve 10-30% ATP-to-ADP conversion.

Prepare a 2X ATP solution in kinase buffer.

Prepare serial dilutions of test compounds. The final DMSO concentration should not

exceed 1%.

Assay Plate Setup:

Dispense 2.5 µL of test compound dilutions or vehicle (for controls) into the wells of a 384-

well plate.

Kinase Reaction:

Add 2.5 µL of the 2X Kinase/Substrate mix to all wells.

Initiate the reaction by adding 5 µL of the 2X ATP solution to all wells, bringing the total

reaction volume to 10 µL.

Mix the plate gently and incubate at room temperature for 60 minutes.

ATP Depletion:

Add 10 µL of ADP-Glo™ Reagent to each well.

Incubate at room temperature for 40 minutes.

ADP Detection:

Add 20 µL of Kinase Detection Reagent to each well.

Incubate at room temperature for 30-60 minutes.
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Data Acquisition:

Measure the luminescence using a plate-reading luminometer.

Data Analysis:

Calculate the percent inhibition for each compound concentration and determine the IC₅₀

value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Protocol for Lipid Kinase Assay
This protocol is adapted for measuring the activity of lipid kinases, such as PI3Ks.

Materials:

Purified Lipid Kinase (e.g., PI3K)

Lipid Substrate (e.g., PI:3PS or PIP2:3PS unilamellar vesicles)

PI3K Reaction Buffer

Ultra-Pure ATP

ADP-Glo™ Reagent

Kinase Detection Reagent

White, opaque 384-well plates

Procedure:

Reagent Preparation:

Prepare a 1.25X solution of the lipid kinase in PI3K Reaction Buffer containing the lipid

substrate.

Prepare a 5X ATP solution.

Kinase Reaction:
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Dispense 20 µL of the 1.25X lipid kinase/substrate mix into each well.

Initiate the reaction by adding 5 µL of the 5X ATP solution.

Incubate for 15-60 minutes.

ATP Depletion:

Add 25 µL of ADP-Glo™ Reagent to each well.

Mix and incubate for 40 minutes.

ADP Detection:

Add 50 µL of Kinase Detection Reagent to each well.

Mix and incubate for 30-60 minutes.

Data Acquisition and Analysis:

Measure luminescence and analyze the data as described for the protein kinase assay.

Protocol for ATPase Assay
This protocol can be used to measure the ATP hydrolysis activity of ATPases.

Materials:

Purified ATPase

Assay Buffer (e.g., 20 mM Tris pH 8, 50 mM KCl, 5 mM MgCl₂, 5% glycerol, 0.1 mg/ml BSA,

1 mM DTT)

Ultra-Pure ATP

ADP-Glo™ Reagent

Kinase Detection Reagent
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White, opaque 384-well plates

Procedure:

Reaction Setup:

Prepare a reaction mixture containing the ATPase in the assay buffer.

Initiate the reaction by adding ATP to a final concentration of, for example, 0.1 mM. The

total reaction volume can be adjusted as needed (e.g., 20 µL).

Include a no-enzyme control to measure non-enzymatic ATP hydrolysis.

Incubation:

Incubate the reaction at the optimal temperature for the ATPase for a predetermined time.

ATP Depletion and ADP Detection:

Follow the same steps for adding the ADP-Glo™ Reagent and Kinase Detection Reagent

as described in the protein kinase assay protocol, adjusting volumes proportionally to the

initial reaction volume (maintain a 1:1:2 ratio of reaction volume:ADP-Glo™

Reagent:Kinase Detection Reagent).[11]

Data Acquisition and Analysis:

Measure luminescence and calculate the specific activity of the ATPase.

Troubleshooting
Common issues in ADP-Glo™ assays and their potential solutions are outlined below.
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Issue Potential Cause(s) Suggested Solution(s)

Low Luminescent Signal

- Inactive enzyme- Incorrect

reagent concentrations-

Degraded reagents (ATP, ADP

standards, enzymes)

- Verify enzyme activity with a

positive control.- Double-check

all reagent calculations and

preparations.- Aliquot reagents

and avoid repeated freeze-

thaw cycles. Store at -20°C or

-80°C as recommended.

High Background Signal

- ATP contamination in

reagents- High endogenous

ADP in enzyme preparation

- Use Ultra-Pure ATP provided

with the kit.- Run a no-enzyme

control to determine the

background from the enzyme

preparation.

Inconsistent Results
- Incomplete mixing of

reagents- Pipetting errors

- Ensure thorough mixing after

each reagent addition.- Use

calibrated pipettes or an

automated liquid handler for

improved precision.

Table 3: Troubleshooting

Guide for ADP-Glo™ Assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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